Cas no 1443336-33-1 (4-[(dipropylamino)methyl]benzenethiol)

• Product Name: 4-[(dipropylamino)methyl]benzenethiol
• CAS No: 1443336-33-1
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• MDL: MFCD22373558
• CID: 5190038
• Update Time: 2026-03-05

4-[(dipropylamino)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-[(dipropylamino)methyl]benzenethiol

• MDL： MFCD22373558
• Inchi： 1S/C13H21NS/c1-3-9-14(10-4-2)11-12-5-7-13(15)8-6-12/h5-8,15H,3-4,9-11H2,1-2H3
• InChI Key： UZENIIDBNVSNAC-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN(CCC)CCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 4-[(dipropylamino)methyl]benzenethiol

Research Briefing on 4-[(Dipropylamino)methyl]benzenethiol (CAS: 1443336-33-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-[(dipropylamino)methyl]benzenethiol (CAS: 1443336-33-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic thiol derivative, characterized by its dipropylamino-methyl substitution pattern, exhibits unique physicochemical properties that make it valuable for various applications, including drug discovery, chemical probe development, and materials science. Recent studies have particularly focused on its potential as a building block for bioactive molecules and its role in metal coordination chemistry.

Structural analyses of 4-[(dipropylamino)methyl]benzenethiol reveal that the electron-donating dipropylamino group significantly influences the electronic properties of the aromatic ring, while the thiol moiety provides excellent nucleophilicity and metal-binding capacity. This dual functionality has been exploited in several recent studies to develop novel chemical probes for biological targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for developing cysteine-targeting covalent inhibitors, with the thiol group serving as either a reactive warhead or a protected functionality for later activation.

In pharmaceutical applications, researchers have utilized 1443336-33-1 as an intermediate in the synthesis of potential therapeutic agents. A notable 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel dopamine receptor modulators, where the dipropylamino moiety was found to enhance blood-brain barrier penetration while the benzenethiol group contributed to receptor binding affinity. The compound's balanced lipophilicity (calculated logP ≈ 3.2) and moderate molecular weight (MW = 223.38 g/mol) make it particularly suitable for central nervous system drug development.

Recent advances in synthetic methodology have improved access to 4-[(dipropylamino)methyl]benzenethiol and its derivatives. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route starting from commercially available 4-(bromomethyl)benzenethiol, achieving >90% yield with excellent purity. This development has facilitated broader investigation of the compound's applications, including its use in surface modification of nanomaterials and as a ligand for transition metal catalysts in asymmetric synthesis.

Emerging research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary studies presented at the 2024 American Chemical Society National Meeting demonstrated its conjugation to nanoparticles via the thiol group, with the dipropylamino moiety serving as a pH-sensitive element for controlled release. These applications leverage the molecule's unique combination of structural features, suggesting promising avenues for future development in nanomedicine and theranostics.

Safety and toxicological evaluations of 1443336-33-1 and its derivatives remain an active area of investigation. Recent in vitro studies indicate moderate cytotoxicity profiles that appear structure-dependent, with modifications to the propyl groups significantly affecting cellular toxicity. Researchers emphasize the need for comprehensive ADMET studies when developing pharmaceutical applications, particularly regarding potential metabolic pathways involving sulfur oxidation or N-dealkylation.

The growing body of research on 4-[(dipropylamino)methyl]benzenethiol underscores its versatility as a chemical building block with applications spanning medicinal chemistry, materials science, and chemical biology. Future research directions likely to gain attention include its incorporation into PROTACs (proteolysis targeting chimeras), development as a radiolabeling precursor for PET imaging, and exploration of its supramolecular chemistry properties. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines.